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Compound of Interest

Compound Name: Bis(phenoxyethoxy)methane

Cat. No.: B081023

Essential Safety and Handling Guide for
Bis(phenoxyethoxy)methane

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Bis(phenoxyethoxy)methane.
Adherence to these procedures is critical for ensuring laboratory safety and proper chemical
management.

Hazard Identification and Personal Protective
Equipment (PPE)

Bis(phenoxyethoxy)methane presents several health hazards that necessitate the use of
appropriate personal protective equipment. According to the Global Harmonized System (GHS)
classification, this chemical is harmful if swallowed, causes serious eye damage, and may
cause respiratory irritation.[1] It is also identified as being toxic to aquatic life with long-lasting
effects.

Table 1: GHS Hazard Classification for Bis(phenoxyethoxy)methane
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Hazard Class Hazard Statement GHS Category
Acute Toxicity, Oral Harmful if swallowed Category 4
Serious Eye Damage/Eye ]

Causes serious eye damage Category 1

Irritation

Specific Target Organ Toxicity -

Single Exposure

May cause respiratory irritation ~ Category 3

Hazardous to the Aquatic
Environment, Long-Term

Hazard

Toxic to aquatic life with long
) No category data
lasting effects

Table 2: Recommended Personal Protective Equipment (PPE) for Handling

Bis(phenoxyethoxy)methane
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Protection Type Recommended PPE Standard

Safety glasses with side-
) shields or chemical safety Conforming to EN166 (EU) or
Eye/Face Protection )
goggles. A face shield may be NIOSH (US) approved.

required for splash hazards.

Chemical-resistant, impervious ] ] o
o Compliant with EU Directive
) gloves (e.g., nitrile rubber,
Hand Protection 89/686/EEC and the standard
neoprene). Gloves must be EN 374

inspected prior to use.

Laboratory coat, long-sleeved
clothing. For larger quantities

Skin and Body Protection or significant splash risk,
chemical-resistant overalls or

an apron should be worn.

Use in a well-ventilated area. If

vapors or aerosols are

generated and engineering
Respiratory Protection controls are insufficient, use a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.

Operational Plan: Safe Handling Protocol

A systematic approach is crucial when working with Bis(phenoxyethoxy)methane to minimize
exposure and prevent accidents.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Bis(phenoxyethoxy)methane

Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE

'

Prepare Well-Ventilated Workspace (e.g., Fume Hood)

Chemical Handling

Carefully Dispense Chemical

'

Perform Experimental Procedure

n case of spill

i Post-Experiment
Have Spill Kit Ready Decontaminate Work Surfaces

\

Properly Remove and Dispose of Contaminated PPE

i

Wash Hands Thoroughly
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Disposal Workflow for Bis(phenoxyethoxy)methane Waste

Waste Generation

Unused/Excess Bis(phenoxyethoxy)methane Contaminated PPE (Gloves, etc.) Contaminated Labware (e.g., Pipette Tips, Wipes)
Segregation & Collection \ /
Y
Collect Liquid Waste in a Labeled, Sealed Hazardous Waste Container Collect Solid Waste in a Labeled, Sealed Hazardous Waste Bag/Container

\ Final Disposal /

Store Waste in Designated Hazardous Waste Accumulation Area

A

Arrange for Pickup by Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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